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For researchers, scientists, and drug development professionals, maintaining a clear,
interconnected, and searchable knowledge base is paramount. Obsidian, a powerful
markdown-based knowledge management tool, offers a robust platform for conducting and
organizing literature reviews. This guide provides a detailed protocol for establishing an
efficient literature review workflow within Obsidian, integrating with reference managers, and
utilizing key plugins to synthesize information effectively.

Foundational Setup: Your Obsidian Vault

The first step is to create a dedicated "vault” in Obsidian, which is essentially a local folder on
your computer where all your notes and associated files will be stored. This local-first approach
ensures data ownership and privacy.

Protocol 1.1: Vault Creation and Organization
« Install Obsidian: Download and install Obsidian from the official website (obsidian.md).

o Create a New Vault: Launch Obsidian and select "Create new vault." Name it descriptively
(e.g., "Cardiovascular_Research_Vault") and choose a local directory.

o Establish a Folder Structure: Within your vault, create a foundational folder structure to
maintain organization. A recommended structure includes:

o 01_Sources: To store literature notes imported from reference managers.
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o

02_Concepts: For atomic notes on key concepts, theories, and ideas.[1]

o

03_Projects: To house notes and outlines for specific research projects or papers.[2]

[¢]

04_Attachments: A designated folder for all PDFs, images, and other attachments.

[e]

05_Templates: For storing note templates to ensure consistency.

Core Component: Reference Management
Integration

Seamless integration with a reference manager like Zotero is crucial for an academic workflow.
[3][4][5] This allows you to import bibliographic information, annotations, and notes directly into
Obsidian.

Protocol 2.1: Integrating Zotero with Obsidian
« Install Zotero and Essential Plugins:
o Install Zotero, a free and open-source reference manager.

o Within Zotero, install the Better BibTeX and Zotfile plugins. Better BibTeX helps in creating
unique citation keys, and Zotfile assists in managing PDF attachments.[4][6]

e Install Obsidian Community Plugins:

o In Obsidian, navigate to Settings > Community plugins > Browse.

o Install the Zotero Integration plugin.[3][4][5]

o Install the Dataview plugin for dynamic querying of your notes.[3][4]

o Install the Citations plugin to insert and manage citations within your notes.[7]
o Configure Zotero Integration:

o In the Zotero Integration plugin settings within Obsidian, connect it to your Zotero library.
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o Configure an import template to structure your literature notes. This template can
automatically pull metadata such as title, authors, year, and abstract into a new note.[6][8]

A visual representation of this initial setup is provided below.
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Initial setup integrating Zotero with Obsidian plugins.

The Literature Review Workflow

This workflow is designed to move from collecting sources to synthesizing information and
finally, to writing.

Protocol 3.1: From Source to Synthesis
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e Collect and Tag in Zotero: As you gather literature, add it to your Zotero library. Use tags to
categorize papers by project, theme, or status (e.g., #to-read, #reading, #finished).[3]

* Read and Annotate: Read and highlight key passages directly in your PDF reader or Zotero's
built-in PDF viewer. Add comments and initial thoughts as annotations.

e Import into Obsidian:

o In Obsidian, use the Zotero Integration plugin to import the bibliographic information and
your annotations for a specific paper. This will create a new "literature note" in your
01_Sources folder.[1][3]

o The note title should ideally include the citation key for easy reference (e.g.,
@[AuthorYearTitle]).

e Process the Literature Note:

o Review the imported highlights and annotations.

o In your own words, write a brief summary of the paper's key findings, methodology, and
contributions at the top of the note.[5]

o Use tags to further classify the content (e.g., #method/CRISPR, #pathway/mTOR).[9]

o Create Atomic "Concept" Notes:

o As you process the literature note, identify key concepts, proteins, pathways, or
experimental methods.

o Create new, separate notes for each of these "concepts” in your 02_Concepts folder.[1]

o Link back to the source literature note using [[@[AuthorYearTitle]]] to maintain a
connection to the original context. This process of creating linked, atomic notes is a core
strength of Obsidian.[10][11]

The following diagram illustrates this core workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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